N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-11-4-5-13(12(2)8-11)10-18(3)15(19)14-9-16-6-7-17-14/h4-9H,10H2,1-3H3
• InChI Key: ZFEACDFIEVKAQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN(C)C(=O)C2=NC=CN=C2)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide, commonly known as DMMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. DMMPA belongs to the pyrazine family of compounds and has been studied extensively for its pharmacological effects.

Mechanism of Action

DMMPA is believed to exert its pharmacological effects through the modulation of various signaling pathways in the brain. Specifically, it has been shown to inhibit the activity of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of certain neurotransmitters, such as dopamine and acetylcholine.
Biochemical and Physiological Effects
DMMPA has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. These effects include the inhibition of pro-inflammatory cytokines, the reduction of oxidative stress, and the modulation of neurotransmitter activity. Additionally, DMMPA has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMMPA as a research tool is its relatively low toxicity, making it a safe compound to use in laboratory experiments. Additionally, its anti-inflammatory and antioxidant properties make it a valuable tool for studying the role of inflammation and oxidative stress in various disease models. However, one limitation of DMMPA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on DMMPA. One area of interest is the development of more efficient synthesis methods for the compound, which could make it more widely available for scientific research. Additionally, further studies are needed to fully understand the mechanisms of action of DMMPA and its potential therapeutic applications. Finally, there is a need for more in-depth studies on the safety and toxicity of DMMPA, particularly in human subjects.

Synthesis Methods

DMMPA can be synthesized using a variety of methods, including the reaction of 2,4-dimethylbenzylamine with ethyl 2-bromoacetate, followed by treatment with hydrazine hydrate. Other methods include the reaction of 2,4-dimethylbenzylamine with ethyl 2-chloroacetate, followed by treatment with hydrazine hydrate.

Scientific Research Applications

DMMPA has been extensively studied for its potential therapeutic properties, particularly in the treatment of various neurological disorders. Studies have shown that DMMPA has significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.